N-[2-(3,5-difluorophenyl)ethyl]-4-[2-fluoro-5-[[(2S)-2-methylpiperazin-1-yl]methyl]phenyl]pyrimidin-2-amine

• IUPAC Name: N-[2-(3,5-difluorophenyl)ethyl]-4-[2-fluoro-5-[[(2S)-2-methylpiperazin-1-yl]methyl]phenyl]pyrimidin-2-amine
• InChI: InChI=1S/C24H26F3N5/c1-16-14-28-8-9-32(16)15-18-2-3-22(27)21(12-18)23-5-7-30-24(31-23)29-6-4-17-10-19(25)13-20(26)11-17/h2-3,5,7,10-13,16,28H,4,6,8-9,14-15H2,1H3,(H,29,30,31)/t16-/m0/s1
• InChI Key: GNYKYGZGDGZPOK-INIZCTEOSA-N
• Canonical SMILES: CC1CNCCN1CC2=CC(=C(C=C2)F)C3=NC(=NC=C3)NCCC4=CC(=CC(=C4)F)F
• Isomeric SMILES: C[C@H]1CNCCN1CC2=CC(=C(C=C2)F)C3=NC(=NC=C3)NCCC4=CC(=CC(=C4)F)F
• Molecular Formula: C24H26F3N5
• Molecular Weight: 441.5 g/mol

Description

T0467: is a chemical compound known for its role in activating parkin mitochondrial translocation in a PINK1-dependent manner. It is primarily used in scientific research related to Parkinson’s disease and other neurodegenerative disorders. The compound does not induce mitochondrial accumulation of PINK1 in dopaminergic neurons, making it a potential candidate for studying PINK1-Parkin signaling pathways .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of T0467 involves multiple steps, including the formation of key intermediates and their subsequent reactions under controlled conditions. The exact synthetic route and reaction conditions are proprietary and not publicly disclosed. it is known that the compound is synthesized with high purity, typically exceeding 99% .

Industrial Production Methods: Industrial production of T0467 is carried out under stringent conditions to ensure high yield and purity. The process involves the use of advanced chemical synthesis techniques and purification methods. The compound is available in various quantities, ranging from milligrams to grams, and is typically stored at low temperatures to maintain stability .

Chemical Reactions Analysis

Types of Reactions: T0467 undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form various oxidation products.

Reduction: T0467 can be reduced using appropriate reducing agents to yield reduced forms.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under suitable conditions

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Conditions for substitution reactions vary depending on the desired product and may involve catalysts and solvents

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield various oxidized derivatives, while reduction can produce reduced forms of T0467 .

Scientific Research Applications

T0467 has a wide range of scientific research applications, including but not limited to:

Chemistry: Used as a reagent in various chemical reactions and studies.

Biology: Employed in studies related to mitochondrial function and signaling pathways.

Medicine: Investigated for its potential therapeutic effects in neurodegenerative diseases such as Parkinson’s disease.

Industry: Utilized in the development of new drugs and therapeutic agents

Mechanism of Action

T0467 exerts its effects by activating parkin mitochondrial translocation in a PINK1-dependent manner. This activation does not induce mitochondrial accumulation of PINK1 in dopaminergic neurons. The compound enhances PINK1-Parkin signaling, which is crucial for maintaining mitochondrial health and function. The molecular targets and pathways involved include PINK1 and parkin, which play key roles in mitochondrial quality control and neuroprotection .

Comparison with Similar Compounds

Similar Compounds:

T0466: Another compound that activates PINK1-Parkin signaling and has similar applications in neurodegenerative disease research.

KTP: Known for improving mitochondrial calcium response and reducing ATP production defects in Drosophila larval muscles

Uniqueness: T0467 is unique in its ability to activate parkin mitochondrial translocation without inducing mitochondrial accumulation of PINK1 in dopaminergic neurons. This property makes it a valuable tool for studying PINK1-Parkin signaling pathways and their role in neurodegenerative diseases .